Cas no 1784342-90-0 (2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal)

• Product Name: 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal
• CAS No: 1784342-90-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6110257
• PubChem ID: 105444218
• Update Time: 2025-10-29

2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal
• EN300-1819759
• 1784342-90-0

• Inchi： 1S/C12H14O2/c1-12(2,8-13)10-3-4-11-9(7-10)5-6-14-11/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： QMPBCRBJGZZPRY-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C=O)(C)C

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal

Introduction to 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal (CAS No. 1784342-90-0)

2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1784342-90-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This aldehyde derivative features a fused benzofuran scaffold linked to an isobutyl moiety, making it a versatile intermediate in the synthesis of biologically active molecules. The structural motif of this compound positions it as a potential candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The benzofuran core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the aldehyde functional group at the 2-position enhances its reactivity, allowing for further derivatization through condensation reactions, Schiff base formations, or oxidation pathways. These chemical properties make 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal a valuable building block for constructing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in compounds containing the benzofuran scaffold due to their demonstrated pharmacological effects. Studies have shown that benzofuran derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal may contribute to its unique interaction profile with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors. The aldehyde group provides a reactive site for covalent bond formation with nucleophiles present in biological targets, which can lead to the development of highly specific drugs. Additionally, the isobutyl side chain may influence solubility and metabolic stability, factors that are critical for drug efficacy and safety.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal and target proteins. These studies have highlighted its potential as a scaffold for designing molecules that can modulate enzyme activity or receptor binding. For instance, virtual screening techniques have identified analogs of this compound that show enhanced potency against enzymes involved in inflammatory pathways.

The synthesis of 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group transformations. The availability of efficient synthetic methodologies is crucial for scaling up production and facilitating further structural modifications.

In conclusion, 2-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropanal (CAS No. 1784342-90-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive intermediate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new biological activities associated with benzofuran derivatives, compounds like this one are likely to play an increasingly important role in the development of next-generation medicines.